Cas no 143949-77-3 (Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-)

• Product Name: Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-
• CAS No: 143949-77-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 3747093
• PubChem ID: 3768998
• Update Time: 2025-11-01

Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-2-methylpropanamide
• starbld0041525
• N-(Benzotriazol-1-ylmethyl)-2-methylpropionamide
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)isobutyramide
• N-(benzotriazol-1-ylmethyl)-2-methylpropanamide
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-2-methylpropanamide
• 143949-77-3

• Inchi： 1S/C11H14N4O/c1-8(2)11(16)12-7-15-10-6-4-3-5-9(10)13-14-15/h3-6,8H,7H2,1-2H3,(H,12,16)
• InChI Key： BIYOZWUBYOBZCL-UHFFFAOYSA-N
• SMILES： C(NCN1C2=CC=CC=C2N=N1)(=O)C(C)C

Computed Properties

• Exact Mass: 218.11676108Da
• Monoisotopic Mass: 218.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-

Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- (CAS No. 143949-77-3): A Comprehensive Overview

Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- (CAS No. 143949-77-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and molecular biology studies.

The molecular formula of Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- is C₁₀H₁₄N₂O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the benzotriazole moiety in its structure is particularly noteworthy, as benzotriazoles are known for their diverse biological activities and utility in medicinal chemistry.

In recent years, the study of benzotriazole derivatives has seen considerable growth due to their potential applications in the treatment of various diseases. The benzotriazole ring system is capable of interacting with biological targets in multiple ways, making it a versatile scaffold for drug design. Specifically, the N-(1H-benzotriazol-1-ylmethyl)-2-methyl moiety in this compound suggests possible interactions with enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most intriguing aspects of Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- is its role as a precursor in the synthesis of more complex molecules. In pharmaceutical research, such compounds often serve as building blocks for larger molecules with enhanced biological activity. The benzotriazole group can be further functionalized to create derivatives with specific pharmacological properties, making this compound a valuable asset in drug discovery programs.

The chemical properties of Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-, including its solubility and stability, are also critical factors to consider in its potential applications. Studies have shown that benzotriazole derivatives can exhibit good solubility in both aqueous and organic solvents, which facilitates their use in various chemical reactions and formulations. Additionally, their stability under different conditions makes them suitable for long-term storage and transportation.

Recent research has highlighted the antimicrobial and anti-inflammatory properties of certain benzotriazole derivatives. While specific studies on Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- are still limited, its structural similarity to known active compounds suggests that it may possess similar properties. Further investigation into its biological activity could uncover new therapeutic possibilities.

In the context of drug development, the synthesis of Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance chromatography and spectroscopic methods allows for thorough characterization of the compound.

The role of computational chemistry in understanding the behavior of Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-, cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights help researchers design experiments more efficiently and tailor modifications to enhance its pharmacological properties.

In conclusion, Propanamide, N-(1H-benzotriazol-1-ylmethyl)-2-methyl-, with its CAS number 143949-77-3, represents a significant advancement in chemical research. Its unique structure and promising biological activities make it a valuable compound for further exploration in pharmaceuticals and biotechnology. As research continues to uncover new applications for benzotriazole derivatives, this compound is likely to play an increasingly important role in developing innovative treatments for various diseases.